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Compound of Interest

Compound Name:
tert-Butyl 5-Norbornene-2-

carboxylate

Cat. No.: B124783 Get Quote

Tert-Butyl 5-Norbornene-2-carboxylate (tBNBC), identified by its CAS Number 154970-45-3,

is a bifunctional cycloaliphatic ester of significant interest in both academic research and

industrial applications.[1][2] Its unique molecular architecture, featuring a strained bicyclic

norbornene framework and an acid-labile tert-butyl ester group, makes it a highly versatile

building block.[3][4] This compound serves as a critical monomer for producing advanced

polymers with tailored properties and as a key intermediate in the synthesis of complex organic

molecules, including pharmaceuticals.[5][6][7]

The utility of tBNBC is deeply rooted in its stereochemistry, existing as endo and exo isomers.

This isomerism arises from the Diels-Alder cycloaddition reaction used in its synthesis and

profoundly influences the reactivity and properties of the resulting polymers.[5][8] For instance,

the exo-isomer generally exhibits higher reactivity in Ring-Opening Metathesis Polymerization

(ROMP).[5][8] Consequently, understanding and controlling the isomeric ratio is paramount for

its application in high-performance materials such as photoresists for semiconductor

manufacturing, where precision and reliability are critical.[3][5][8] This guide provides a

comprehensive overview of the core physical properties, synthesis, characterization, and

applications of this important compound.

Core Physical and Chemical Properties
The physical properties of tert-Butyl 5-Norbornene-2-carboxylate are fundamental to its

handling, processing, and performance in various applications. The compound is typically
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supplied as a colorless to nearly colorless liquid, and it is a mixture of endo and exo isomers.[9]

[10]

Property Value Source(s)

CAS Number 154970-45-3 [2][9][10][11]

Molecular Formula C₁₂H₁₈O₂ [10][11][12][13]

Molecular Weight 194.27 g/mol [10][11][12][13]

Appearance
Colorless to Almost Colorless

Clear Liquid
[9][10]

Physical State Liquid [10][13][14]

Boiling Point
243 °C (at 760 mmHg); 103 °C

(at 10 mmHg)
[9][10][11]

Flash Point 92 °C [9][10][11]

Density / Specific Gravity
~0.98 - 1.046 g/cm³ (at 20/20

°C)
[9][10][11]

Refractive Index (n₂₀/D) ~1.46 [9][10][11][13]

Vapor Pressure 0.033 mmHg at 25 °C [11]

Storage Conditions
Sealed in dry, Room

Temperature
[11][14][15]

The boiling point of 103 °C at a reduced pressure of 10 mmHg indicates that vacuum distillation

is a suitable method for purification.[9][10] Its high flash point of 92 °C classifies it as a

combustible liquid, requiring appropriate safety precautions to avoid ignition sources.[9] The

specific gravity and refractive index are crucial for quality control, ensuring batch-to-batch

consistency.

The Critical Role of Stereochemistry: Endo vs. Exo
Isomerism
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The spatial arrangement of the tert-butyl carboxylate group relative to the bicyclic norbornene

ring defines its stereochemistry. The Diels-Alder reaction between cyclopentadiene and tert-

butyl acrylate is endo-selective, typically yielding a majority of the endo isomer due to favorable

secondary orbital interactions.[5][8]

Endo Isomer

Exo Isomer

Carboxylate group is on the
same side as the longer bridge.

Carboxylate group is on the
opposite side of the longer bridge.

Click to download full resolution via product page

Endo and Exo isomers of tert-Butyl 5-Norbornene-2-carboxylate.

This stereoisomerism is not merely a structural curiosity; it has profound practical implications.

The endo isomer is susceptible to intramolecular cyclization (lactonization) under certain

conditions, which can be an undesirable side reaction, particularly in photoresist applications.

[8][16] In contrast, the exo isomer is generally more sterically accessible and displays higher

reactivity in polymerizations like ROMP.[5] Therefore, synthetic strategies often involve base-

promoted isomerization to enrich the more desirable exo content.[5][8]

Synthesis and Characterization
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General Synthesis Protocol
The primary route to tBNBC is the Diels-Alder cycloaddition reaction.[5][8][16]

Cyclopentadiene + tert-Butyl Acrylate

Diels-Alder Cycloaddition
(Typically neat or in solvent)

Heat

Reaction Quenching
& Crude Product Isolation

Vacuum Distillation or
Column Chromatography

tert-Butyl 5-Norbornene-2-carboxylate
(Endo/Exo Mixture)

Characterization (NMR, GC, IR)

QC

Click to download full resolution via product page

General workflow for the synthesis and purification of tBNBC.

Step-by-Step Methodology:

Reactant Preparation: Freshly cracked cyclopentadiene (obtained by distilling

dicyclopentadiene) is used. Tert-butyl acrylate serves as the dienophile.
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Diels-Alder Reaction: Cyclopentadiene is added slowly to tert-butyl acrylate, often without a

solvent. The reaction is exothermic and may require cooling to control the temperature. The

mixture is then typically stirred at room temperature or with gentle heating for several hours

to ensure complete conversion.[5][8]

Purification: The resulting crude product, which is predominantly the endo isomer, is purified.

Vacuum distillation is commonly employed to separate the product from unreacted starting

materials and any polymeric byproducts.

Exo Isomer Enrichment (Optional): To increase the ratio of the exo isomer, the endo-rich

mixture can be treated with a strong base, such as sodium tert-butoxide, in an appropriate

solvent like THF.[5][8] This process establishes an equilibrium that is often richer in the

thermodynamically more stable exo isomer.

Spectroscopic Characterization
¹H NMR Spectroscopy: This is the most powerful tool for determining the endo to exo isomer

ratio.[5][8] The vinylic protons (C=C-H) and the protons adjacent to the ester group show

distinct chemical shifts for each isomer, allowing for straightforward integration and

quantification.

Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional

groups. A strong absorption band is expected in the region of 1700-1730 cm⁻¹ corresponding

to the C=O (carbonyl) stretch of the ester.

Gas Chromatography (GC) and Mass Spectrometry (MS): GC is used to assess the purity of

the material, while MS will show a molecular ion peak corresponding to the molecular weight

of 194.27 g/mol .[13] Spectral data for this compound is available in public databases for

reference.[17]

Industrial Applications and Scientific Relevance
The unique combination of a polymerizable norbornene ring and a functional tert-butyl ester

group makes tBNBC a valuable monomer in materials science.
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tert-Butyl 5-Norbornene-2-carboxylate
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Key application areas for tBNBC.

Photoresists for Microlithography: This is a primary application. Polymers containing tBNBC

are used in chemically amplified photoresists. The tert-butyl ester is stable under normal

conditions but is cleaved in the presence of a photo-generated acid, changing the polymer's

solubility. This change allows for the creation of intricate patterns on semiconductor wafers.

[3][5]

Ring-Opening Metathesis Polymerization (ROMP): tBNBC is a functional monomer for

ROMP, which produces polynorbornenes. These polymers are known for their high thermal

stability, excellent optical transparency, and mechanical strength, making them suitable for

optical lenses, displays, and other advanced applications.[3][5]

Organic Synthesis: The norbornene scaffold provides a rigid and stereochemically defined

framework, making tBNBC a useful intermediate for synthesizing complex target molecules,

including biologically active compounds.[4][5][6]

Safety and Handling
Tert-Butyl 5-Norbornene-2-carboxylate is a combustible liquid (Flash Point: 92 °C) and

requires appropriate handling to prevent ignition.[9] Standard laboratory and industrial safety

protocols should be strictly followed.

Handling: Use in a well-ventilated area. Keep away from heat, sparks, open flames, and hot

surfaces.[18] Wear appropriate personal protective equipment (PPE), including safety

glasses, chemical-resistant gloves, and a lab coat.[18]
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[9]

Users must consult the full Material Safety Data Sheet (MSDS/SDS) provided by the supplier

before handling this chemical.[2]

Conclusion
Tert-Butyl 5-Norbornene-2-carboxylate is more than just a chemical intermediate; it is an

enabling material for cutting-edge technologies. Its physical properties, particularly the nuances

of its endo/exo isomerism, are directly linked to its performance in demanding applications like

semiconductor manufacturing and advanced polymer synthesis. A thorough understanding of

its synthesis, characterization, and handling is essential for researchers and engineers seeking

to leverage its unique structural and functional attributes to innovate in the fields of materials

science, electronics, and organic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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